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Compound of Interest

Compound Name: Cabergoline-d5

Cat. No.: B15619697 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for Cabergoline-d5,

compiled from available safety data sheets for cabergoline and its deuterated analogs. It is

intended to provide guidance for laboratory personnel and researchers on the safe handling,

storage, and disposal of this compound. Given that a specific Safety Data Sheet (SDS) for

Cabergoline-d5 is not readily available, this guide extrapolates from the known hazards of

Cabergoline, as the isotopic labeling is not expected to significantly alter its toxicological

properties.

Section 1: Chemical and Physical Properties
Cabergoline-d5 is a deuterated form of Cabergoline, a potent dopamine D2 receptor agonist.

The following table summarizes its key chemical and physical data.
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Property Value Reference

Chemical Name

(8β)-N-[3-

(Dimethylamino)propyl]-N-

[(ethylamino)carbonyl]-6-(2-

propen-1-yl)-ergoline-8-

carboxamide-d5

--INVALID-LINK--

Synonyms
FCE-21336-d5, Cabaser-d5,

Dostinex-d5
--INVALID-LINK--

CAS Number 1426173-20-7
--INVALID-LINK--, --INVALID-

LINK--

Molecular Formula C₂₆H₃₂D₅N₅O₂
--INVALID-LINK--, --INVALID-

LINK--

Molecular Weight 456.64 g/mol
--INVALID-LINK--, --INVALID-

LINK--

Appearance Off-White to Pale Yellow Solid --INVALID-LINK--

Melting Point
102-104 °C (for non-

deuterated)
--INVALID-LINK--

Solubility
Soluble in ethyl alcohol,

chloroform. Insoluble in water.
--INVALID-LINK--

Storage
2-8°C Refrigerator, Under Inert

Atmosphere
--INVALID-LINK--

Section 2: Hazard Identification and Classification
Cabergoline is classified as a hazardous substance. The primary routes of exposure are

inhalation, ingestion, and skin/eye contact.

GHS Hazard Classification
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation

Data extrapolated from Cabergoline SDS.--INVALID-LINK--, --INVALID-LINK--
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Caption: Hazard identification and response pathway for Cabergoline-d5.

Section 3: Toxicological Information
Cabergoline is a potent pharmaceutical compound with significant physiological effects.

Accidental ingestion may lead to symptoms similar to those observed in clinical use, such as

nausea, vomiting, and abdominal cramps. --INVALID-LINK--

Toxicity Data Result Reference

Acute Oral Toxicity
Harmful if swallowed. (Based

on animal data)
--INVALID-LINK--

Genetic Toxicity
Not mutagenic in bacterial and

mammalian cell assays.
--INVALID-LINK--

Carcinogenicity
Not listed as a carcinogen by

IARC, NTP, or OSHA.
--INVALID-LINK--

Reproductive Toxicity
May be harmful to breast-fed

children.
--INVALID-LINK--

Section 4: Experimental Protocols
Safe Handling Workflow
The following diagram outlines the recommended workflow for handling Cabergoline-d5 in a

laboratory setting.
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Caption: Recommended safe handling workflow for Cabergoline-d5.

First Aid Measures
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Detailed procedures for emergency situations are outlined below.

Exposure Route First Aid Protocol

Inhalation
Move person to fresh air. If breathing is difficult,

give oxygen. Seek immediate medical attention.

Skin Contact

Immediately wash skin with soap and plenty of

water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Protocol synthesized from multiple Cabergoline SDS sources.--INVALID-LINK--, --INVALID-

LINK--

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate non-essential personnel from the area.

Wear appropriate personal protective equipment (PPE), including a respirator, chemical-

resistant gloves, and safety goggles.

Contain the spill using an inert absorbent material.

Clean up the spill using a method that does not generate dust (e.g., wet wipe or HEPA-

filtered vacuum).
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Place all contaminated materials into a sealed container for proper disposal.

Ventilate the area and wash the spill site after material pickup is complete.

Section 5: Exposure Controls and Personal
Protection
Engineering controls and personal protective equipment are crucial for minimizing exposure.

Control Parameter Recommendation

Engineering Controls
Work in a well-ventilated area, preferably a

chemical fume hood.

Eye/Face Protection Wear chemical safety goggles.

Skin Protection
Wear a lab coat and chemical-resistant gloves

(e.g., nitrile).

Respiratory Protection
If dust is generated, use a NIOSH-approved

respirator.

Emergency Response Logic
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Caption: Decision-making workflow for first aid response to exposure.

Section 6: Storage and Disposal
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Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep away

from incompatible materials such as strong oxidizing agents. --INVALID-LINK--

Disposal: Dispose of waste in accordance with all applicable federal, state, and local

regulations. This material may be disposed of through a licensed hazardous waste disposal

company. --INVALID-LINK--

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

formal Safety Data Sheet. Researchers should always consult the most current SDS for any

chemical before use and perform a thorough risk assessment.

To cite this document: BenchChem. [Technical Guide to the Safe Handling of Cabergoline-
d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15619697#safety-data-sheet-sds-for-cabergoline-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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